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Compound of Interest |

Compound Name: 2-Methylindolin-1-amine
CAS No.: 31529-46-1
Cat. No.: B1265951
Get Quote
. J

Disclaimer: This guide is intended for researchers, scientists, and drug development
professionals and is based on the best available information for 2-Methylindolin-1-amine and
its hydrochloride salt. A specific Safety Data Sheet (SDS) for 2-Methylindolin-1-amine was not
readily available; therefore, some recommendations are extrapolated from the known hazards
of its hydrochloride salt and general safety protocols for amine compounds. Always consult with
your institution's safety officer and refer to the most current SDS for the specific product you
are using.

Immediate Safety Information

2-Methylindolin-1-amine is anticipated to be harmful if swallowed and an irritant to the skin,
eyes, and respiratory system.[1][2] The hydrochloride salt is classified as a skin and eye irritant
and may cause respiratory irritation.[1] Adherence to strict safety protocols is mandatory to
prevent exposure.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted for any procedure involving 2-
Methylindolin-1-amine to ensure the appropriate level of personal protection.
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PPE Category

Recommended Equipment

Specifications and Use

Eye and Face Protection

Chemical splash goggles and

a face shield

Must meet ANSI Z.87.1
standards. A face shield should
be worn over goggles,
especially when there is a risk
of splashing.[3][4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene), lab

coat, and closed-toe shoes

Consult the glove
manufacturer's chemical
resistance guide for suitability.
[3][4] A flame-resistant lab coat
is recommended. Long pants
and shoes that cover the entire

foot are required.[3]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood

A NIOSH-approved respirator
may be necessary for
procedures that could
generate significant dust or
aerosols, or in poorly

ventilated areas.[1][3]

Operational Plan: Handling and Storage

Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring a safe laboratory environment.
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Procedure

Step-by-Step Guidance

Handling

1. Always work in a well-ventilated area,
preferably within a certified chemical fume hood.
[3] 2. Avoid all direct contact with the compound.
Do not breathe dust or vapors.[1][3] 3. Wash
hands thoroughly after handling.[1][2] 4. Do not

eat, drink, or smoke in the laboratory.

Storage

1. Store in a tightly closed container in a cool,
dry, and well-ventilated area.[1][5][6] 2. Keep
away from incompatible materials such as

strong oxidizing agents and strong acids.[2]

Disposal Plan

Dispose of 2-Methylindolin-1-amine and any contaminated materials in accordance with all

local, state, and federal regulations.
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Waste Type

Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste.
Contact your institution's environmental health

and safety department for specific guidance.

Contaminated Materials

All disposable PPE (gloves, etc.), absorbent
materials from spills, and empty containers
should be collected in a designated, sealed

container for hazardous waste disposal.[1]

Spills

1. Evacuate the area and restrict access. 2.
Wear appropriate PPE, including respiratory
protection.[1][3] 3. For small spills, use an inert
absorbent material to contain the substance.[1]
4. Collect the absorbed material and any
contaminated soil into a sealed container for
hazardous waste disposal.[1] 5. Ventilate the
area and clean the spill site once the material

has been removed.

Experimental Workflow: Safe Handling of 2-

Methylindolin-1-amine
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Workflow for Safe Handling of 2-Methylindolin-1-amine
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Caption: Workflow for the safe handling of 2-Methylindolin-1-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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